Cas no 898765-40-7 (3'-Chloro-2,2-dimethylbutyrophenone)

• Product Name: 3'-Chloro-2,2-dimethylbutyrophenone
• CAS No: 898765-40-7
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 880400
• PubChem ID: 24724033
• Update Time: 2025-10-10

3'-Chloro-2,2-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2,2-dimethylbutan-1-one
• 3'-CHLORO-2,2-DIMETHYLBUTYROPHENONE
• DTXSID30642432
• AKOS016019524
• 898765-40-7
• MFCD03841132
• 3'-Chloro-2,2-dimethylbutyrophenone

• MDL： MFCD03841132
• Inchi： 1S/C12H15ClO/c1-4-12(2,3)11(14)9-6-5-7-10(13)8-9/h5-8H,4H2,1-3H3
• InChI Key： PISXPNAHSIOGMS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C)(C)CC)=O

Computed Properties

• Exact Mass: 210.08100
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.95890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Chloro-2,2-dimethylbutyrophenone

Professional Introduction to 3'-Chloro-2,2-dimethylbutyrophenone (CAS No. 898765-40-7)

3'-Chloro-2,2-dimethylbutyrophenone, identified by its Chemical Abstracts Service (CAS) number 898765-40-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of butyrophenone derivatives, which are known for their diverse applications in medicinal chemistry and material science. The structural features of 3'-Chloro-2,2-dimethylbutyrophenone, particularly the presence of a chloro substituent and a dimethyl group on the butyrophenone core, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of 3'-Chloro-2,2-dimethylbutyrophenone have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These advancements have not only improved the accessibility of the compound but also opened new avenues for its application in drug development.

In the realm of pharmaceutical research, 3'-Chloro-2,2-dimethylbutyrophenone has shown promise as a precursor in the synthesis of novel therapeutic agents. Its structural motif is reminiscent of well-known pharmacophores that exhibit anti-inflammatory, analgesic, and even neuroprotective properties. Recent studies have highlighted its potential role in developing treatments for neurological disorders, where its ability to modulate neurotransmitter activity could be exploited. The chloro substituent, in particular, enhances electrophilicity, making it a valuable intermediate in constructing more complex molecular architectures.

The compound's stability and reactivity under various conditions have been thoroughly investigated. Chemical kinetic studies have revealed that 3'-Chloro-2,2-dimethylbutyrophenone exhibits moderate solubility in organic solvents commonly used in pharmaceutical synthesis, such as dichloromethane and tetrahydrofuran. This solubility profile facilitates its integration into multi-step synthetic protocols without significant purification challenges. Additionally, spectroscopic techniques like nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm its molecular structure and purity.

The biological activity of 3'-Chloro-2,2-dimethylbutyrophenone has been a focal point of several recent investigations. In vitro assays have demonstrated its interaction with specific biological targets, suggesting potential therapeutic benefits. For instance, preliminary data indicate that it may inhibit certain enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Furthermore, its structural similarity to established drugs has prompted researchers to explore analog synthesis aimed at enhancing efficacy while minimizing side effects.

The impact of 3'-Chloro-2,2-dimethylbutyrophenone extends beyond pharmaceuticals into materials science. Its unique photochemical properties make it useful in the development of advanced polymers and coatings that exhibit enhanced durability and functionality. Researchers are investigating its role in creating photoactive materials that can be used in optoelectronic devices, where its ability to absorb and emit light across specific wavelengths is particularly valuable.

The regulatory landscape surrounding 3'-Chloro-2,2-dimethylbutyrophenone is another critical aspect that merits attention. As a compound with potential industrial and medicinal applications, it falls under the scrutiny of various regulatory bodies tasked with ensuring safety and efficacy. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for its commercialization. Efforts are ongoing to establish clear guidelines for handling and using this compound in research and industrial settings.

The future prospects for 3'-Chloro-2,2-dimethylbutyrophenone are promising, with ongoing research expected to unlock new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of its chemical behavior deepens, so too will its utility across multiple domains. Whether as a building block for new drugs or as an advanced material component, 3'-Chloro-2,2-dimethylbutyrophenone is poised to play a significant role in shaping the future of chemical research.